Cas no 50728-08-0 (Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester)

Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester structure
50728-08-0 structure
Product name:Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
CAS No:50728-08-0
MF:C9H21O2PS2
MW:256.365601301193
CID:364200
PubChem ID:14448284

Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
    • 1-[ethoxy(2-ethylsulfanylethylsulfanyl)phosphoryl]propane
    • DTXSID90560406
    • 50728-08-0
    • O-Ethyl S-[2-(ethylsulfanyl)ethyl] propylphosphonothioate
    • Inchi: InChI=1S/C9H21O2PS2/c1-4-7-12(10,11-5-2)14-9-8-13-6-3/h4-9H2,1-3H3
    • InChI Key: ITELISRZYXCIFG-UHFFFAOYSA-N
    • SMILES: CCCP(=O)(OCC)SCCSCC

Computed Properties

  • Exact Mass: 256.07223
  • Monoisotopic Mass: 256.07205925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • PSA: 26.3

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk